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Quantitative Data on Tissue Penetration

The tables below summarize the measured concentrations of cefpodoxime in various tissues and fluids after

a single oral dose.

Table 1: Lung Tissue and Fluid Penetration (200 mg Dose) [1] [2]

This study involved patients undergoing surgery for pulmonary opacities. Samples were collected at two

different time points post-administration.

Sample Type Time Post-Dose Mean Cefpodoxime Concentration

Plasma 3 hours 1.85 ± 0.82 mg/L

6 hours 1.40 ± 1.25 mg/L

Lung Parenchyma 3 hours 0.89 ± 0.80 mg/kg

6 hours 0.84 ± 0.61 mg/kg

Epithelial Lining Fluid (ELF) 3 hours 0.22 ± 0.13 mg/L
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Sample Type Time Post-Dose Mean Cefpodoxime Concentration

6 hours 0.12 ± 0.14 mg/L

Table 2: Tonsillar Tissue Penetration (100 mg Dose) [2] [3]

This study measured concentrations in the tonsils of patients undergoing tonsillectomy.

Sample Type Time Post-Dose Mean Cefpodoxime Concentration

Plasma 4 hours Information missing from sources

Tonsillar Tissue 4 hours 0.24 mg/kg

7 hours 0.09 mg/kg

12 hours < 0.06 mg/kg

Table 3: Plasma Levels for Reference (Fasted Adults) [2]

This data provides context for the plasma levels corresponding to the tissue concentrations.

Dose (Cefpodoxime) 2 hours 4 hours 6 hours 8 hours

100 mg 1.4 mcg/mL 1.0 mcg/mL 0.59 mcg/mL 0.29 mcg/mL

200 mg 2.2 mcg/mL 1.8 mcg/mL 1.2 mcg/mL 0.62 mcg/mL

Detailed Experimental Protocols

The data presented above were generated using the following standardized clinical methodologies.

Lung Penetration Study Protocol [1]
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Subjects: 12 patients with pulmonary opacities requiring surgery.

Dosing: A single oral dose of 260 mg cefpodoxime proxetil (equivalent to 200 mg cefpodoxime).
Sample Collection: Patients were divided into two groups. Blood (plasma) and lung tissue samples

were collected during surgery. Bronchoalveolar lavage (BAL) was performed 3 hours (Group A) or 6
hours (Group B) after drug administration.

ELF Measurement: The volume of Epithelial Lining Fluid (ELF) recovered by BAL was calculated
using urea as an endogenous marker.

Concentration Assay: Cefpodoxime concentrations in plasma, lung tissue, and ELF were
determined using a microbiological assay, which measures the antibiotic activity of the sample

against a test microorganism.

Tonsillar Penetration Study Protocol [3]

Subjects: 17 patients scheduled for tonsillectomy.
Dosing: A single oral dose of cefpodoxime proxetil equivalent to 100 mg of cefpodoxime.

Sample Collection: Dosing was timed so that surgery occurred at precisely 4, 7, or 12 hours after
administration. At surgery, simultaneous blood (plasma) and tonsillar tissue samples were taken.

Concentration Assay: Concentrations in both plasma and tonsillar tissue were measured using a
microbiological assay.

Interpretation and Key Findings

The following diagram illustrates the process and key findings from the tissue penetration studies for

cefpodoxime proxetil:
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Diagram: The workflow from drug administration to the finding of sustained tissue concentrations.

Effective Lung Penetration: The data confirms that cefpodoxime penetrates lung parenchyma
effectively. Concentrations at 6 hours post-dose were noted to be at or above the MIC₉₀ for common

respiratory pathogens like Streptococcus pneumoniae and Haemophilus influenzae [1] [2]. However,
concentrations in the Epithelial Lining Fluid (ELF) were lower, suggesting it may be less effective

against pathogens primarily located in that compartment [1].
Effective Tonsil Penetration: The study demonstrated that cefpodoxime achieves concentrations in

tonsillar tissue that exceed the MIC for Streptococcus pyogenes (the primary cause of streptococcal
pharyngitis) for at least 7 hours after a 100 mg dose [3] [4]. This supports its use in treating tonsillitis

and pharyngitis.
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Conclusion for Drug Development

In summary, the tissue penetration data for cefpodoxime proxetil provides a strong pharmacokinetic

rationale for its use in respiratory infections:

Lung Infections: Sustained concentrations in lung parenchyma support its use in community-

acquired pneumonia caused by susceptible organisms [2].
Throat Infections: Adequate and prolonged levels in tonsillar tissue validate its clinical efficacy in

bacterial pharyngitis and tonsillitis [3] [4].

It is important to note that the available studies are from the early 1990s. For a complete contemporary

assessment, you would need to compare these tissue concentration data with current epidemiological data on

the Minimum Inhibitory Concentrations (MICs) of target pathogens.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://www.smolecule.com/products/s523115?utm_src=pdf-body
https://www.drugs.com/pro/cefpodoxime-proxetil.html
https://pubmed.ncbi.nlm.nih.gov/2292530/
https://pubmed.ncbi.nlm.nih.gov/1726205/
https://www.smolecule.com/products/s523115?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/1444291/
https://www.drugs.com/pro/cefpodoxime-proxetil.html
https://pubmed.ncbi.nlm.nih.gov/2292530/
https://pubmed.ncbi.nlm.nih.gov/1726205/
https://www.smolecule.com/products/b523115#cefpodoxime-proxetil-tissue-penetration-lung-tonsil
https://www.smolecule.com/products/b523115#cefpodoxime-proxetil-tissue-penetration-lung-tonsil
https://www.smolecule.com/products/b523115#cefpodoxime-proxetil-tissue-penetration-lung-tonsil
https://www.smolecule.com/products/s523115?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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